Semicarbazide

• IUPAC Name: aminourea
• InChI: InChI=1S/CH5N3O/c2-1(5)4-3/h3H2,(H3,2,4,5)
• InChI Key: DUIOPKIIICUYRZ-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(N)NN
• Molecular Formula: CH5N3O
• Related CAS: 563-41-7 (mono-hydrochloride)
• DSSTOX Substance ID: DTXSID7043823
• Molecular Weight: 75.07 g/mol
• CAS RN: 57-56-7

Description

Semicarbazide is a derivative of urea and is a water-soluble white solid. It is used primarily as a reagent for aldehydes and ketones. It is also a metabolite of the nitrofurane Nitrofurazone.

Synthesis Analysis

Semicarbazide is synthesized by treating urea with hydrazine. A further reaction can occur to give carbohydrazide. There are also methods for obtaining 4-substituted semicarbazides, which include reactions of hydrazine with isocyanates, N-substituted carbamoyl chlorides, and carbamates.

Molecular Structure Analysis

The molecular formula of semicarbazide is CH5N3O. It has an average mass of 75.070 Da and a monoisotopic mass of 75.043259 Da.

Chemical Reactions Analysis

Semicarbazide frequently reacts with aldehydes and ketones to produce semicarbazones via a condensation reaction. This is an example of imine formation resulting from the reaction of a primary amine with a carbonyl group.

Physical And Chemical Properties Analysis

Semicarbazide has a density of 1.7±0.1 g/cm3, a boiling point of 186.3±23.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.8 mmHg at 25°C. It also has a molar refractivity of 14.9±0.5 cm3 and a polar surface area of 82 Å2.

Scientific Research Applications

Environmental Pollutant

. . .

Corrosion Inhibition

. . .

Synthesis of Aldehydes, Ketones, and Cyanates

. .

Intermediate for Drugs

.

Preparation of Thermal Recording Paper

.

Food Additive Byproduct

.

Mechanism of Action

Target of Action

Semicarbazide, also known as Hydrazinecarboxamide, primarily targets the enzyme Primary-amine oxidase . This enzyme, also known as semicarbazide-sensitive amine oxidase (SSAO), plays a crucial role in the oxidation of primary amines into aldehydes .

Mode of Action

Semicarbazide interacts with its targets through a condensation reaction with aldehydes and ketones to produce semicarbazones . This is an example of imine formation resulting from the reaction of a primary amine with a carbonyl group .

Biochemical Pathways

Semicarbazide affects several biochemical pathways. It has been shown to antagonize N-methyl-D-aspartic acid (NMDAR) and affect its signal transduction pathway, which might lead to epilepsy and senile dementia eventually .

Pharmacokinetics (ADME Properties)

It’s known that semicarbazide can be transmitted into the human body via the food chain . More research is needed to fully understand the ADME properties of semicarbazide.

Result of Action

Semicarbazide has been demonstrated to have accumulative and reproductive toxicity, mutagenicity and genotoxicity, endocrine disruptors, and neurotoxicity . It is known to be a carcinogenic hydrazine and classified as Group 3 by International Agency for Research on Cancer (IARC) in 1987 . It can induce diseases such as anemia, neuritis, and liver necrosis, and may cause inevitable damage to the eyes or even DNA if long term intake .

Action Environment

Environmental factors can influence the action, efficacy, and stability of semicarbazide. For instance, semicarbazide has become an important pollutant in the environment, found in sources such as the material of chemical reaction, a metabolite of nitrofurazone, food processing (production by azobisformamide and hypochlorite treatment), endogenous substances, etc . Moreover, semicarbazide in microalgae (the main food source of filter feeding shellfish) could potentially affect its accumulation in shellfish and increase the bioaccumulation factors .

Safety and Hazards

Semicarbazide is toxic if swallowed and causes skin and eye irritation. It may cause respiratory irritation. It is also demonstrated to be accumulative and reproductive toxicity, mutagenicity and genotoxicity, endocrine disruptors, and neurotoxicity.

Synthesis routes and methods I

Procedure details

Aqueous semicarbazide free base feedstock (523.8 grams) was prepared from 64 percent N2H4 (4.18 moles) and urea (4.17 moles) by the method of Example 1. Ninety-eight percent sulfuric acid (99.8 grams, 0.998 mole) and 90 percent formic acid (510.6 grams, 9.99 moles) were successively added to the aqueous semicarbazide free base. After reflux at 108°-110° C. for four hours, a formic acid/H2O azeotrope was stripped, H2O (160 ml) was added to the concentrate and stripping resumed at 118°-125° C. to give 595 grams of combined distillate. The reaction mixture was cooled to 10° C. and the mother liquor was siphoned (58 grams). Crude 1,2,4-triazol-5-one was recrystallized from H2O (725 ml), the supernatant liquid was siphoned (930 grams), and 200 ml H2O was added for product filtration. Vacuum-drying gave 152.6 grams of 1,2,4-triazol-5-one (1.80 moles, 43.1 percent yield based on N2H4 charged), m.p. 234°-236° C. (Cl-, 0.02 percent).

Synthesis routes and methods II

Procedure details

Aqueous semicarbazide free base feedstock (523.8 grams) was prepared from 64 percent N2H4 (4.18 moles) and urea (4.17 moles) by the method of Example 1. Thirty-seven percent hydrochloric acid (205.6 grams, 2.08 moles) and 90 percent formic acid (533.3 grams, 10.44 moles) were successively added to the aqueous semicarbazide free base. The mixture was heated to 107°-110° C. for four hours; a formic acid-H2O azeotrope distilled (610.5 grams), followed by H2O addition (160 ml) and resumption of stripping (107 grams). After cooling to 10° C., the mother liquor was siphoned (307 grams). The crude 1,2,4-triazol-5-one was recrystallized from H2O (760 ml). After cooling to 10° C., the supernatant liquid was siphoned (807 grams) and the product was slurried with an additional 210 ml H2O (10° C.), filtered, and vacuum-dried to give 168.5 grams of 1,2,4-triazol-5-one (1.98 moles, 47.4 percent yield based on N2H4 charged), m.p. 236.5°-8° C. (Cl-, 0.22 percent).

Synthesis routes and methods III

Procedure details

reacting an aqueous hydrazine solution with urea at a temperature from about 80° C. to about 130° C. and at a mole ratio of hydrazine to urea from about 0.9:1 to about 1.2:1 to form a reaction mixture comprising semicarbazide, water and alcohol-insoluble by-products;

Synthesis routes and methods IV

Procedure details

reacting hydrazine hydrate with urea at a temperature from about 100° C. to about 120° C. and at a mole ratio of hydrazine to urea from about 0.95:1 to about 1.1:1 to form a reaction mixture comprising semicarbazide, water and methanol-insoluble by-products;